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Compound of Interest

Compound Name: Desoxypeganine hydrochloride

Cat. No.: B190489 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Desoxypeganine hydrochloride is a naturally occurring quinazoline alkaloid that functions as

a potent, reversible inhibitor of cholinesterases (ChE) and a selective inhibitor of monoamine

oxidase-A (MAO-A).[1][2] It is identified as an inhibitor of acetylcholinesterase (AChE) and

butyrylcholinesterase (BChE).[2][3] Due to these properties, it is utilized in research for

conditions such as alcohol abuse.[2] Accurate and consistent preparation of stock solutions is

critical for ensuring the reproducibility and reliability of experimental results. This document

provides detailed protocols for the preparation, storage, and handling of Desoxypeganine
hydrochloride stock solutions for research use.

Physicochemical Properties
A summary of the key chemical and physical properties of Desoxypeganine hydrochloride is

presented below. This data is essential for accurate calculations and proper handling of the

compound.
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Property Value Citations

CAS Number 61939-05-7 [1][4]

Molecular Formula
C₁₁H₁₃ClN₂ (or C₁₁H₁₂N₂・

HCl)
[1][4]

Molecular Weight 208.69 g/mol [1][4][5]

Appearance Yellow to Brown Powder [1]

Purity Typically ≥98% (by HPLC) [1]

Melting Point 255-260 °C [1][5]

Solubility

Soluble in water and alcohol;

slightly soluble in chloroform;

insoluble in acetone.

[1]

Storage (Solid)
Store as a dry powder at +4°C

in a dark place.
[1]

Storage (In Solvent)
Store at -80°C for up to one

year.
[3]

Required Materials and Equipment
2.1 Materials

Desoxypeganine hydrochloride powder (CAS: 61939-05-7)

Sterile, deionized, and RNase/DNase-free water

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Cryogenic vials for aliquoting

2.2 Equipment
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Analytical balance (sensitive to 0.1 mg)

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated micropipettes and sterile tips

Laminar flow hood (for sterile preparations)

Syringe filters (0.22 µm pore size, for sterilization)

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Experimental Workflow
The general workflow for preparing a stock solution involves calculation, weighing, dissolution,

and proper storage.
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Preparation Steps

Finalization

1. Calculate Required Mass

2. Weigh Desoxypeganine HCl

3. Add Solvent

4. Dissolve Compound

5. Sterile Filter (Optional)

6. Aliquot Solution

7. Store Aliquots

Click to download full resolution via product page

Caption: Workflow for preparing Desoxypeganine hydrochloride stock solutions.
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Experimental Protocols
4.1 Safety Precautions

Always handle Desoxypeganine hydrochloride powder in a well-ventilated area or a

chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

4.2 Calculation of Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for a 10 mM Stock Solution:

Concentration: 10 mM = 0.010 mol/L

Molecular Weight: 208.69 g/mol

The table below provides pre-calculated mass requirements for common volumes of a 10 mM

stock solution.

Desired Final Volume Calculation Required Mass (mg)

1 mL
0.010 mol/L * 0.001 L * 208.69

g/mol
2.087 mg

5 mL
0.010 mol/L * 0.005 L * 208.69

g/mol
10.435 mg

10 mL
0.010 mol/L * 0.010 L * 208.69

g/mol
20.87 mg

4.3 Protocol 1: Preparation of Aqueous Stock Solution (10 mM in Water)
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Given its solubility in water, this is the recommended solvent for many applications.[1]

Calculate: Determine the mass of Desoxypeganine hydrochloride needed for your desired

volume and concentration (e.g., 20.87 mg for 10 mL of a 10 mM solution).

Weigh: Accurately weigh the calculated mass of the powder using an analytical balance and

transfer it into a sterile conical tube of appropriate size (e.g., a 15 mL or 50 mL tube).

Add Solvent: Add approximately 80% of the final desired volume of sterile, deionized water

to the tube.

Dissolve: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear. If dissolution is slow, gentle warming (to

37°C) or brief sonication can be applied.

Adjust Volume: Once fully dissolved, add sterile water to reach the final desired volume and

briefly vortex to ensure homogeneity.

Sterilization (for cell-based assays): If the stock solution will be used in a sterile environment

like cell culture, pass the solution through a 0.22 µm syringe filter into a new sterile tube.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile

cryogenic vials. Label each vial clearly with the compound name, concentration, and date of

preparation. Store aliquots at -80°C for long-term stability.[3]

4.4 Protocol 2: Preparation of DMSO Stock Solution (10 mM)

While the hydrochloride salt is water-soluble, some experiments may require DMSO as the

solvent.

Calculate: Determine the required mass of Desoxypeganine hydrochloride as described in

section 4.2.

Weigh: Accurately weigh the powder and transfer it to a sterile conical tube.

Add Solvent: Add the final desired volume of anhydrous, sterile-grade DMSO.
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Dissolve: Tightly cap the tube and vortex for 2-3 minutes. Sonication is recommended to

ensure complete dissolution in DMSO.[3] Visually inspect the solution against a light source

to confirm no solid particles remain.

Aliquot and Store: Dispense into single-use, amber or foil-wrapped cryogenic vials (to protect

from light). Label each vial clearly. Store at -80°C.[3]

Storage and Stability
Solid Compound: The powdered form of Desoxypeganine hydrochloride is stable when

stored in a dry, dark environment at +4°C.[1]

Stock Solutions: Prepared stock solutions in solvent should be stored at -80°C and are

reported to be stable for up to one year.[3] Avoid repeated freeze-thaw cycles, which can

degrade the compound. Using single-use aliquots is strongly recommended. Before use,

thaw an aliquot at room temperature and vortex gently before adding to your experimental

system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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